Cas no 23165-49-3 (2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate)
23165-49-3 structure
Product Name:2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
CAS No:23165-49-3
MF:C8H3ClF3NS
MW:237.629329919815
MDL:MFCD00041055
CID:88420
PubChem ID:24871062
Update Time:2025-04-18
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-trifluoromethylphenyl isothiocyanate
- 2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate
- 1-chloro-2-isothiocyanato-4-(trifluoromethyl)benzene
- 2-Chlor-5-trifluormethyl-phenylisothiocyanat
- NSC 172980
- A816605
- NSC-172980
- Benzene, 1-chloro-2-isothiocyanato-4-(trifluoromethyl)-
- 2-chloro-5-(trifluoromethyl)phenylisothiocyanate
- AKOS001044135
- FT-0611810
- Benzene,1-chloro-2-isothiocyanato-4-(trifluoromethyl)-
- NSC172980
- DTXSID00177746
- 2-chloro-5-trifluoromethyl-phenylisothiocyanate
- SY032178
- MFCD00041055
- Z56899186
- J-015020
- EN300-01246
- 23165-49-3
- SCHEMBL1457064
- 2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 98%
- PS-10275
- G77558
- DB-020848
- STK801392
- BBL010002
- 2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
-
- MDL: MFCD00041055
- Inchi: 1S/C8H3ClF3NS/c9-6-2-1-5(8(10,11)12)3-7(6)13-4-14/h1-3H
- InChI Key: KHTMKXDMVYHDSY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(F)(F)F)=CC=1N=C=S
- BRN: 2112809
Computed Properties
- Exact Mass: 236.96300
- Monoisotopic Mass: 236.9626825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: Grayish yellow liquid, pungent smell.2. density (g/ml, 25/4 ℃)
- Density: 1.447 g/mL at 25 °C(lit.)
- Boiling Point: 239 °C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.57(lit.)
- Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
- PSA: 44.45000
- LogP: 4.09310
- Sensitiveness: Stench
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H315-H319-H335
- Warning Statement: P280-P301+P310+P330-P304+P340+P312-P305+P351+P338-P337+P313
- Hazardous Material transportation number:2810
- WGK Germany:3
- Hazard Category Code: 25-36/37/38
- Safety Instruction: S23-S26-S36/37/39-S45-S26/37/39
-
Hazardous Material Identification:
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22; R36/37/38
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C386135-250mg |
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate |
23165-49-3 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C386135-500mg |
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate |
23165-49-3 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C386135-2.5g |
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate |
23165-49-3 | 2.5g |
$ 135.00 | 2022-06-06 | ||
| Apollo Scientific | PC2074NK-1g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate |
23165-49-3 | 98% | 1g |
£45.00 | 2025-02-21 | |
| abcr | AB112206-1 g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 98%; . |
23165-49-3 | 98% | 1 g |
€42.00 | 2023-07-20 | |
| abcr | AB112206-5 g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 98%; . |
23165-49-3 | 98% | 5 g |
€69.50 | 2023-07-20 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L13016-1g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 97% |
23165-49-3 | 97% | 1g |
¥801.00 | 2023-03-16 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L13016-5g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 97% |
23165-49-3 | 97% | 5g |
¥3468.00 | 2023-03-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C938864-1g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate |
23165-49-3 | 98% | 1g |
¥269.10 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C938864-5g |
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate |
23165-49-3 | 98% | 5g |
¥899.10 | 2022-09-29 |
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
23165-49-3 (2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate) Related Products
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